![molecular formula C14H15N3O2 B7587728 (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone](/img/structure/B7587728.png)
(7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone, also known as HDPMM, is a compound that has gained increasing attention in the scientific community due to its potential applications in various fields. HDPMM is a small molecule that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), and to induce apoptosis in cancer cells. It has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The advantages of using (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone in lab experiments include its small size, which allows for easy synthesis and purification, and its unique structure and properties, which make it a valuable tool for the design and synthesis of new molecules. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and activity in biological systems.
Future Directions
There are several potential future directions for the study of (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone. One direction is the development of this compound-based drugs for the treatment of various diseases, such as cancer and inflammation. Another direction is the design and synthesis of new molecules based on the structure and properties of this compound, which may have potential applications in various fields of scientific research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on biological systems.
Synthesis Methods
The synthesis of (7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone can be achieved using different methods, including the reaction of 2-methylpyrazole-3-carboxylic acid with 7-hydroxy-1,2,3,4-tetrahydroisoquinoline in the presence of a coupling agent. Another method involves the reaction of 7-hydroxy-1,2,3,4-tetrahydroisoquinoline with 2-methylpyrazole-3-carboxylic acid hydrazide in the presence of a coupling agent. Both methods result in the formation of this compound, which can be purified using various techniques such as column chromatography.
Scientific Research Applications
(7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone has potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been studied for its potential as a therapeutic agent for the treatment of various diseases. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.
In the field of organic chemistry, this compound has been studied for its potential as a building block for the synthesis of other compounds. Its unique structure and properties make it a valuable tool for the design and synthesis of new molecules.
properties
IUPAC Name |
(7-hydroxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methylpyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-16-13(4-6-15-16)14(19)17-7-5-10-2-3-12(18)8-11(10)9-17/h2-4,6,8,18H,5,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXSOOFJYHSFIFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)N2CCC3=C(C2)C=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.